Cas no 850206-08-5 (2,2-difluoro-1-phenylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-phenylcyclopropan-1-amine
• CAS No: 850206-08-5
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 6028328
• PubChem ID: 86042986
• Update Time: 2025-06-14

2,2-difluoro-1-phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-phenylcyclopropan-1-amine
• 850206-08-5
• EN300-1869164

• Inchi： 1S/C9H9F2N/c10-9(11)6-8(9,12)7-4-2-1-3-5-7/h1-5H,6,12H2
• InChI Key： SYPCEZRLDFBAIM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-phenylcyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-phenylcyclopropan-1-amine (CAS No. 850206-08-5): Properties, Applications, and Industry Insights

2,2-Difluoro-1-phenylcyclopropan-1-amine (CAS No. 850206-08-5) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclopropane ring and difluoro substitution impart remarkable stability and bioactivity, making it a valuable intermediate in drug discovery. Recent studies highlight its potential as a chiral building block for synthesizing bioactive molecules targeting neurological disorders and metabolic diseases, aligning with the growing demand for fluorine-containing pharmaceuticals.

In the context of green chemistry trends, researchers are exploring eco-friendly synthetic routes for 2,2-difluoro-1-phenylcyclopropan-1-amine, addressing concerns about solvent waste reduction and energy efficiency. The compound's stereochemical purity is particularly crucial for applications in asymmetric catalysis, where it serves as a ligand precursor. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its structural integrity, reflecting industry standards for high-purity intermediates.

The structure-activity relationship (SAR) of this compound reveals fascinating interactions with biological targets. Its rigid cyclopropane scaffold enhances binding affinity to certain enzymes, while the electron-withdrawing fluorine atoms modulate lipophilicity—a critical factor in drug permeability optimization. These properties position CAS 850206-08-5 as a promising candidate for developing next-generation selective enzyme inhibitors, particularly in oncology and inflammation research where fluorine substitution strategies are gaining traction.

From a commercial perspective, the global market for fluorinated fine chemicals is projected to grow at 6.2% CAGR through 2030, with 2,2-difluoro-1-phenylcyclopropan-1-amine benefiting from this trend. Manufacturers are investing in continuous flow chemistry platforms to scale up production while maintaining regioselective control during cyclopropanation steps. Quality control protocols emphasize residual solvent analysis and enantiomeric excess measurements to meet stringent regulatory requirements for GMP-grade intermediates.

Emerging applications in material science have expanded the compound's utility beyond life sciences. Its incorporation into liquid crystal formulations demonstrates improved thermal stability, while coordination chemistry studies explore its potential in designing novel metal-organic frameworks (MOFs). These interdisciplinary applications underscore the versatility of difluorinated cyclopropylamines in advanced technological developments.

Safety assessments of 850206-08-5 indicate favorable toxicological profiles when handled under standard laboratory conditions. Proper personal protective equipment (PPE) and ventilation controls are recommended during synthesis or formulation processes. The compound's storage stability has been extensively documented, with inert atmosphere preservation maintaining purity over extended periods—an essential consideration for long-term research projects.

Recent patent analyses reveal growing intellectual property activity surrounding phenylcyclopropylamine derivatives, particularly in CNS drug development. The meta-substitution pattern on the aromatic ring of 2,2-difluoro-1-phenylcyclopropan-1-amine shows particular promise for creating blood-brain barrier permeable compounds, addressing a major challenge in neurotherapeutic research.

Environmental fate studies of fluorinated cyclopropanes indicate moderate biodegradability, prompting research into biocatalytic degradation methods. Regulatory compliance with REACH and FDA guidelines requires thorough documentation of environmental impact assessments, which manufacturers address through lifecycle analysis methodologies.

For researchers seeking custom synthesis services, the availability of isotopically labeled versions (e.g., ¹³C or ¹⁵N) of 2,2-difluoro-1-phenylcyclopropan-1-amine facilitates advanced metabolic studies. The compound's crystalline form has been characterized by X-ray diffraction, providing crucial data for polymorph screening in formulation development.

Future research directions may explore the compound's utility in photopharmacology, where its structural rigidity could enable precise molecular switching applications. The intersection of computational chemistry and machine learning approaches promises to accelerate the discovery of new derivatives with optimized pharmacokinetic profiles.